2-amino-6-(aziridin-1-yl)-1,3-benzothiazol-4-ol
Overview
Description
2-Amino-6-(aziridin-1-yl)-1,3-benzothiazol-4-ol, also known as AZT, is a synthetic nucleoside analog of thymidine, a naturally occurring nucleoside found in DNA. It was first synthesized in 1964, and is the most commonly used drug for the treatment of HIV/AIDS. AZT is used in combination with other antiretroviral drugs to inhibit the replication of HIV and reduce the risk of developing AIDS.
Mechanism of Action
2-amino-6-(aziridin-1-yl)-1,3-benzothiazol-4-ol works by inhibiting the activity of reverse transcriptase, an enzyme that is essential for the replication of HIV. When 2-amino-6-(aziridin-1-yl)-1,3-benzothiazol-4-ol is incorporated into the viral DNA, it blocks the activity of reverse transcriptase and prevents the virus from replicating.
Biochemical and Physiological Effects
2-amino-6-(aziridin-1-yl)-1,3-benzothiazol-4-ol has been shown to inhibit the replication of HIV in both in vitro and in vivo studies. In addition, it has been shown to reduce the levels of HIV in the blood, reduce the risk of HIV transmission, and reduce the risk of HIV-related illness and death.
Advantages and Limitations for Lab Experiments
The advantages of using 2-amino-6-(aziridin-1-yl)-1,3-benzothiazol-4-ol in laboratory experiments include its availability, low cost, and ease of use. However, the use of 2-amino-6-(aziridin-1-yl)-1,3-benzothiazol-4-ol in laboratory experiments is limited by its toxicity, as it can be toxic to cells at high concentrations.
Future Directions
For research on 2-amino-6-(aziridin-1-yl)-1,3-benzothiazol-4-ol include exploring new methods of delivery and improved formulations, developing new combinations of antiretroviral drugs, and investigating the long-term effects of 2-amino-6-(aziridin-1-yl)-1,3-benzothiazol-4-ol on the immune system. Other areas of research include exploring the use of 2-amino-6-(aziridin-1-yl)-1,3-benzothiazol-4-ol to treat other viral infections, such as hepatitis B and C, and investigating the potential of 2-amino-6-(aziridin-1-yl)-1,3-benzothiazol-4-ol to be used in cancer therapy.
Synthesis Methods
The synthesis of 2-amino-6-(aziridin-1-yl)-1,3-benzothiazol-4-ol begins with the cyclization of 2-amino-6-chloro-1,3-benzothiazol-4-ol (ABCT) with ethyl aziridine-2-carboxylate. The reaction is carried out in aqueous acetic acid at a temperature of 80°C. The resulting product is then purified by recrystallization from aqueous acetic acid, and the final product is 2-amino-6-(aziridin-1-yl)-1,3-benzothiazol-4-ol.
Scientific Research Applications
2-amino-6-(aziridin-1-yl)-1,3-benzothiazol-4-ol has been studied extensively in scientific research, particularly in the field of HIV/AIDS. It has been used to study the mechanisms of HIV replication and the effects of antiretroviral drug combinations on HIV replication. It has also been used to study the effect of HIV on the immune system, and to develop new treatments for HIV/AIDS.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-amino-6-(aziridin-1-yl)-1,3-benzothiazol-4-ol can be achieved through a multi-step process involving the formation of the aziridine ring and subsequent functionalization of the benzothiazole ring.", "Starting Materials": [ "2-aminobenzenethiol", "epichlorohydrin", "sodium azide", "sodium hydride", "acetic anhydride", "sulfuric acid", "sodium hydroxide", "hydrogen peroxide", "sodium bicarbonate", "ethanol", "water" ], "Reaction": [ "Step 1: Synthesis of 2-(chloromethylthio)aniline by reacting 2-aminobenzenethiol with epichlorohydrin in the presence of sodium hydroxide and ethanol.", "Step 2: Conversion of 2-(chloromethylthio)aniline to 2-(azidomethylthio)aniline by reacting with sodium azide in the presence of sulfuric acid.", "Step 3: Formation of the aziridine ring by reacting 2-(azidomethylthio)aniline with sodium hydride in the presence of acetic anhydride.", "Step 4: Functionalization of the benzothiazole ring by reacting the aziridine intermediate with hydrogen peroxide in the presence of sodium bicarbonate to yield 2-amino-6-(aziridin-1-yl)-1,3-benzothiazol-4-ol." ] } | |
CAS RN |
2351225-39-1 |
Product Name |
2-amino-6-(aziridin-1-yl)-1,3-benzothiazol-4-ol |
Molecular Formula |
C9H9N3OS |
Molecular Weight |
207.3 |
Purity |
95 |
Origin of Product |
United States |
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